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Compound of Interest

Compound Name: Ipconazole

Cat. No.: B053594

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the quantitative
determination of ipconazole residues in soil and sediment matrices. The described
methodology utilizes Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a
highly sensitive and selective technique suitable for trace-level analysis of pesticide residues in
complex environmental samples.

Introduction

Ipconazole is a triazole fungicide used in agriculture to protect crops from fungal diseases.
Monitoring its persistence and concentration in soil and sediment is crucial for environmental
risk assessment and ensuring food safety. The following protocols are based on a validated
analytical method designed for the robust and accurate quantification of ipconazole residues.
The method involves a solvent extraction of ipconazole from the sample matrix, followed by
analysis using LC-MS/MS.

Quantitative Data Summary

The following table summarizes the key quantitative performance parameters of the analytical
method for ipconazole in various soil and sediment types.
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Loamy Sand Freshwater Sandy Loam Silt Loam
Parameter . ] . .

Soil Sediment Soil Sediment
Limit of
Quantification 50.0 pg/kg[1] 50.0 pg/kg[1] 50.0 pg/kg[2?] 50.0 pg/kg[2?]
(LOQ)

Limit of Detection
(LOD)

0.607-1.01
Ha/kg[1]

1.32-2.52
Ha/kgl1]

Not Reported

Not Reported

Mean Recovery
(at LOQ)

Within 70-120%
[1]

Within 70-120%
(1]

93.4% - 101.4%

91.8% - 98.4%

Mean Recovery
(at 10x LOQ)

Within 70-120%
[1]

Within 70-120%
(1]

95.8% - 102.2%

94.6% - 100.2%

Relative
Standard
Deviation (RSD)

<20%][1]

<20%][1]

<3.6%

<2.7%

Experimental Protocols

This section details the methodologies for sample preparation, extraction, and instrumental

analysis for the determination of ipconazole residues.

Materials and Reagents

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Purified reagent water

Reagents: Formic acid (ACS reagent grade)

Reference Standard: Ipconazole analytical standard

Equipment:

o Analytical balance

o Centrifuge capable of 3000 rpm

o Mechanical shaker
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Vortex mixer

[e]

o

50 mL polypropylene centrifuge tubes

[¢]

Pipettes and general laboratory glassware

[¢]

LC-MS/MS system

Preparation of Solutions

o Extraction Solution (90:10:0.1 acetonitrile:purified reagent water:formic acid, v:v:v): Combine
900 mL of acetonitrile, 100 mL of purified reagent water, and 1.0 mL of formic acid. Mix
thoroughly.[3]

 Dilution Solution (50:50 methanol:purified reagent water, v:v): Combine 500 mL of methanol
and 500 mL of purified reagent water. Mix well.[2]

o Stock and Working Standard Solutions: Prepare stock solutions of ipconazole in an
appropriate solvent (e.g., acetonitrile). From the stock solution, prepare a series of working
standard solutions by serial dilution with the dilution solution to create a calibration curve.

Sample Preparation and Extraction

» Weigh 5.00 g (dry weight equivalent) of the soil or sediment sample into a 50-mL centrifuge
tube.[1]

» Add 20 mL of the extraction solution to the centrifuge tube.[1]

o Shake the sample for 30 minutes at 150 rpm on a mechanical shaker.[1]

o Centrifuge the tube for 10 minutes at 3000 rpm.[1]

o Decant the supernatant into a clean collection vessel.

e Repeat the extraction (steps 2-5) with another 20 mL of extraction solution.[1]

o Combine the two extracts and adjust the final volume to 50 mL with the extraction solution.
Mix well.[1]
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e For loamy sand soil extracts, centrifuge an aliquot at 13,000 rpm for 5 minutes. This step is
not necessary for sediment samples.[1]

» Dilute an aliquot of the final extract with the dilution solution to bring the ipconazole
concentration into the range of the calibration standards.[1]

o Transfer the diluted sample into an autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Instrumental Analysis

The following are typical instrumental conditions. These may need to be optimized for the
specific instrument being used.

e LC System: A high-performance liquid chromatography system.
e Column: A suitable reverse-phase column (e.g., C18).

» Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile is
commonly used.[1]

e Injection Volume: 25.0 pL[1]

« MS/MS System: A tandem mass spectrometer equipped with an electrospray ionization (ESI)
source operating in positive ion mode.[1]

e Source Temperature: 500°C[1]

 lon Transitions: Monitor for at least two ion transitions for ipconazole for quantification and
confirmation. For example, m/z 334.5 — 70.2 (quantitation) and m/z 336.2 — 70.2
(confirmation).[1]

Visualizations
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Sample Preparation & Extraction
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Report Results
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Caption: Workflow for Ipconazole Residue Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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residues-in-soil-and-sediment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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